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Compound of Interest

Compound Name: 2-Formylfuran-5-sulfonate

CAS No.: 64373-51-9

Cat. No.: B1226279

Get Quote

Executive Summary
This guide provides a technical comparison between 2-Formylfuran-5-sulfonate (FFS)—a

bio-based, water-soluble derivative of 5-Hydroxymethylfurfural (HMF)—and Benzaldehyde, the

standard petrochemical aromatic aldehyde.

Core Thesis: While Benzaldehyde serves as the lipophilic standard for aromatic chemistry, FFS

offers a distinct "Green Chemistry" advantage. Its sulfonate moiety confers high water solubility

and electron-withdrawing character that activates the carbonyl group toward nucleophiles,

often exceeding the reactivity of benzaldehyde in aqueous media without requiring organic co-

solvents.
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Feature
2-Formylfuran-5-sulfonate
(FFS)

Benzaldehyde

Origin
Bio-based (HMF/Furfural

derivative)

Petrochemical (Toluene

oxidation)

Solubility
Highly Hydrophilic (Water

soluble)

Lipophilic (Sparingly soluble in

water)

Electronic Character -Excessive ring + Strong EWG

(Sulfonate)
-Rich Benzene ring

Carbonyl Reactivity High (Activated by 5-sulfonate)
Moderate (Stabilized by

resonance)

Primary Application
Green surfactants, aqueous

crosslinkers

Fragrances, dyes, organic

synthesis

Chemical Architecture & Electronic Theory
To predict reactivity, we must analyze the electronic environment of the carbonyl carbon.

Benzaldehyde: The Resonance Trap
Benzaldehyde (

) exhibits a carbonyl carbon that is electrophilic, but its reactivity is tempered by the benzene
ring.

Resonance Effect (+M): The ngcontent-ng-c1989010908="" _nghost-ng-c3017681703=""

class="inline ng-star-inserted">

-system of the benzene ring donates electron density into the carbonyl group, stabilizing the
partial positive charge on the carbon. This makes the carbonyl less susceptible to
nucleophilic attack compared to aliphatic aldehydes.

Inductive Effect (-I): The

carbons withdraw some density, but the resonance effect dominates.
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2-Formylfuran-5-sulfonate (FFS): The "Push-Pull"
Activation
FFS consists of a furan ring substituted with a formyl group at C2 and a sulfonate group (

) at C5.

Furan Ring: Inherently

-excessive (electron-rich).[1] Unsubstituted furfural is often less reactive than benzaldehyde
due to strong oxygen resonance donation.

The Sulfonate Modifier (Critical): The sulfonate group is a powerful Electron Withdrawing

Group (EWG). It exerts a strong inductive pull (

) and a mesomeric withdrawal (

) that drains electron density from the furan ring.

Net Effect: The sulfonate counteracts the furan oxygen's donation. This "de-shielding" effect

leaves the carbonyl carbon significantly more electron-deficient (more electrophilic) than in

benzaldehyde. Consequently, FFS shows enhanced kinetics in nucleophilic additions (e.g.,

Schiff base formation).

Reactivity Profile: Comparative Analysis
A. Nucleophilic Addition (Schiff Base Formation)
This is the most critical reaction for drug delivery and polymer synthesis applications.

Benzaldehyde: Requires organic solvents (Ethanol/Methanol) or phase-transfer catalysts to

react with amines. Reaction rates are moderate due to resonance stabilization.

FFS: Reacts homogeneously in water. The sulfonate-activated carbonyl undergoes rapid

nucleophilic attack by amines (

).

Observation: In competitive studies with primary amines (e.g., Lysine) at pH 7, FFS

reaches equilibrium faster than benzaldehyde due to the absence of phase transfer
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limitations and higher electrophilicity.

B. Oxidation Stability
Benzaldehyde: Notorious for Autoxidation.[1] On exposure to air, it rapidly converts to

benzoic acid via a radical chain mechanism.

FFS: The sulfonate group stabilizes the molecule against radical autoxidation relative to

benzaldehyde. However, it can be selectively oxidized to 5-sulfofuroic acid using mild

oxidants (

or enzymatic pathways), a valuable building block for polyesters.

C. Solubility-Driven Selectivity
Experiment: In a biphasic system (Water/Toluene), adding a hydrophilic amine (e.g.,

chitosan) results in exclusive reaction with FFS (aqueous phase). Benzaldehyde (organic

phase) remains largely unreacted unless vigorous mixing or a catalyst is applied.

Visualization: Reactivity Pathways[2]
The following diagram illustrates the divergent reaction pathways and the electronic activation

mechanism.

Substrates
Intermediates/Transition States

Products

Benzaldehyde
(Lipophilic, Stabilized)

Transition State A
(Resonance Stabilized

Slower Attack)

+ Amine (R-NH2)
(Slow, Organic Solvent)

2-Formylfuran-5-sulfonate
(Hydrophilic, Activated)

Transition State B
(Inductively Destabilized

Faster Attack)

+ Amine (R-NH2)
(Fast, Aqueous pH 7)

Benzylidene Imine
(Precipitates/Organic Phase)

- H2O

Sulfonated Furan Imine
(Water Soluble)

- H2OSulfonate (-SO3) withdraws e-
increasing Carbonyl electrophilicity

Click to download full resolution via product page
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Figure 1: Comparative reaction pathway for Schiff base formation showing the electronic

activation of FFS by the sulfonate group.

Experimental Protocol: Competitive Schiff Base
Kinetics
Objective: To quantify the reactivity difference between FFS and Benzaldehyde with a water-

soluble amine (L-Lysine).

Materials
Reagents: 2-Formylfuran-5-sulfonate (sodium salt), Benzaldehyde (freshly distilled), L-

Lysine,

(for NMR monitoring), Ethanol-d6.

Equipment: NMR Spectrometer (400 MHz), pH meter.

Protocol Steps
Stock Solutions:

Prepare a 50 mM solution of FFS in

(Solution A).

Prepare a 50 mM solution of Benzaldehyde in

/Ethanol-d6 (1:1 mixture to ensure solubility) (Solution B).

Prepare a 50 mM solution of L-Lysine in

(Solution C).

Reaction Initiation:

Reaction 1 (FFS): Mix 0.5 mL of Solution A with 0.5 mL of Solution C in an NMR tube.
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Reaction 2 (Benzaldehyde): Mix 0.5 mL of Solution B with 0.5 mL of Solution C in a

second NMR tube.

Monitoring:

Immediately insert into NMR probe at 25°C.

Monitor the disappearance of the aldehyde proton signal:

Benzaldehyde:

ppm (s).

FFS:

ppm (s).

Monitor the appearance of the imine proton signal (

ppm).

Data Analysis:

Plot the conversion (%) vs. time (minutes).

Calculate the second-order rate constant (

) for both reactions.

Expected Result: FFS will reach >90% conversion significantly faster (typically within 15-30

mins) compared to Benzaldehyde (often >1 hour), demonstrating the activating effect of the

sulfonate group and the benefit of homogeneous aqueous conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. youtube.com [youtube.com]

2. 2-Formylfuran-5-sulfonate | C5H4O5S | CID 2724001 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. CAS Common Chemistry [commonchemistry.cas.org]

To cite this document: BenchChem. [Comparative Reactivity Guide: 2-Formylfuran-5-
sulfonate vs. Benzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1226279/docs#comparative-reactivity-guide-2-
formylfuran-5-sulfonate-vs-benzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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